Cas no 33497-91-5 (8-Chloro-5,7-dinitroquinoline)

• Product Name: 8-Chloro-5,7-dinitroquinoline
• CAS No: 33497-91-5
• MF: C₉H₄ClN₃O₄
• MW: 253.598760604858
• MDL: MFCD00450958
• CID: 1457757
• PubChem ID: 2827609
• Update Time: 2025-04-20

8-Chloro-5,7-dinitroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-chloro-5,7-dinitro-
• 8-chloro-5,7-dinitroquinoline
• AKOS005424070
• SMSSF-0625968
• STK258101
• ALBB-025447
• LS-08562
• DTXSID50385157
• 33497-91-5
• SR-01000195512
• SR-01000195512-1
• MFCD00450958
• SCHEMBL1682758
• AMS_CNC_ID-150497967
• CS-0323497
• 8-Chloro-5,7-dinitroquinoline

• MDL： MFCD00450958
• Inchi： 1S/C9H4ClN3O4/c10-8-7(13(16)17)4-6(12(14)15)5-2-1-3-11-9(5)8/h1-4H
• InChI Key： HDKHHBYBTWVTSI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C2=CC=CN=C21)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 252.98912
• Monoisotopic Mass: 252.9890333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 99.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives